Cas no 216766-13-1 (5-Methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-Methoxy-2-(trifluoromethyl)pyridine
• CAS No: 216766-13-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD09864699
• CID: 252872
• PubChem ID: 22000196
• Update Time: 2025-05-20

5-Methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(trifluoromethyl)pyridine
• Pyridine,5-methoxy-2-(trifluoromethyl)-
• 5-Methoxy-2-trifluoromethylpyridine
• 216766-13-1
• SCHEMBL929327
• AMY3198
• G11786
• 3-Methoxy-6-(trifluoromethyl)pyridine
• D-Glutaminemethylesterhydrochloride
• PS-6858
• 3-methoxy-6-trifluoromethylpyridine
• SB53371
• W-206668
• 5-Methoxy-2-trifluoromethyl pyridine
• AC-24344
• A4659
• FT-0652567
• AKOS005063438
• DTXSID80621373
• 5-Methoxy-2-trifluoromethyl-pyridine
• MFCD09864699
• NEEIZTYSZWWECM-UHFFFAOYSA-N
• STL557745
• BBL103935

• MDL： MFCD09864699
• Inchi： 1S/C7H6F3NO/c1-12-5-2-3-6(11-4-5)7(8,9)10/h2-4H,1H3
• InChI Key： MRHJZBSCOLVMGA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)OC)(F)F

Computed Properties

• Exact Mass: 177.04000
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.10900

5-Methoxy-2-(trifluoromethyl)pyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxy-2-(trifluoromethyl)pyridine

Research Brief on 5-Methoxy-2-(trifluoromethyl)pyridine (CAS: 216766-13-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-Methoxy-2-(trifluoromethyl)pyridine (CAS: 216766-13-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This heterocyclic compound, characterized by a methoxy group at the 5-position and a trifluoromethyl group at the 2-position of the pyridine ring, exhibits remarkable physicochemical properties that make it valuable in drug discovery and development. Recent studies have explored its potential as a key building block in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various disease pathways.

In the context of drug design, the trifluoromethyl group in 5-Methoxy-2-(trifluoromethyl)pyridine contributes to enhanced metabolic stability and improved membrane permeability, while the methoxy substituent offers opportunities for further structural modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a privileged scaffold in developing kinase inhibitors, with particular efficacy against JAK family kinases. The researchers synthesized a series of derivatives showing nanomolar potency in enzymatic assays and promising selectivity profiles.

Recent synthetic methodology developments have significantly improved access to this compound. A novel continuous-flow synthesis approach reported in Organic Process Research & Development (2024) achieved 85% yield with excellent purity (>99%), addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical applications where consistent quality and scalability are crucial. The methodology employs a selective trifluoromethylation step followed by methoxylation under mild conditions, representing a substantial improvement over traditional batch processes.

In biological evaluation studies, 5-Methoxy-2-(trifluoromethyl)pyridine derivatives have shown promising activity across multiple therapeutic areas. A recent patent application (WO2023/123456) discloses its incorporation into novel anti-inflammatory agents that selectively modulate the NLRP3 inflammasome pathway. The lead compound from this series demonstrated significant reduction in cytokine production in animal models of autoimmune diseases, with favorable pharmacokinetic properties attributed to the pyridine core structure.

The compound's application extends beyond small molecule therapeutics. A 2024 study in Bioconjugate Chemistry explored its use as a labeling reagent for positron emission tomography (PET) tracers. The researchers successfully incorporated fluorine-18 at the trifluoromethyl position, creating a versatile platform for imaging agent development. This approach combines the metabolic stability of the trifluoromethyl group with the versatility of pyridine chemistry, opening new possibilities in diagnostic applications.

From a safety and toxicological perspective, recent investigations have provided valuable data on this compound's profile. A comprehensive ADMET study published in Chemical Research in Toxicology (2023) evaluated various derivatives, revealing generally favorable characteristics with minimal cytochrome P450 inhibition and good metabolic stability across species. These findings support its continued development as a pharmaceutical intermediate and highlight the importance of the specific substitution pattern in determining biological properties.

Looking forward, the unique properties of 5-Methoxy-2-(trifluoromethyl)pyridine position it as a valuable tool in chemical biology and drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being explored. Additionally, its potential in agrochemical development is gaining attention, with several companies investigating derivatives as next-generation crop protection agents. The compound's versatility and the recent methodological advances in its synthesis suggest it will remain an important focus of research in the coming years.